2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[2-(1H-indol-3-yl)ethyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[2-(1H-indol-3-yl)ethyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H20N6OS/c1-12-9-13(2)24-19(23-12)26-20-25-17(11-28-20)18(27)21-8-7-14-10-22-16-6-4-3-5-15(14)16/h3-6,9-11,22H,7-8H2,1-2H3,(H,21,27)(H,23,24,25,26)
• InChI Key: JZOGVDNAQXYWMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC(=CS2)C(=O)NCCC3=CNC4=CC=CC=C43)C
• Molecular Formula: C20H20N6OS
• Molecular Weight: 392.5 g/mol
• CAS No.: 1251546-21-0

Description

2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[2-(1H-indol-3-yl)ethyl]-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C20H20N6OS and its molecular weight is 392.48. The purity is usually 95%.
The exact mass of the compound N-(2-(1H-indol-3-yl)ethyl)-2-((4,6-dimethylpyrimidin-2-yl)amino)thiazole-4-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial and Antioxidant Activities : Compounds with similar structural frameworks have been synthesized and evaluated for their antimicrobial and antioxidant properties. These studies demonstrate the potential of thiazole and pyrimidine derivatives in developing new antimicrobial agents with significant activity against various pathogens (Sindhe et al., 2016).

• Anticancer and Anti-Inflammatory Agents : Novel pyrazolopyrimidines derivatives have been synthesized and showed promising results as anticancer and anti-5-lipoxygenase agents, highlighting their potential in cancer and inflammation treatment (Rahmouni et al., 2016).

Chemical Synthesis and Characterization

• Heterocyclic Synthesis : The compound's structural motif is integral in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry for their diverse biological activities. Research demonstrates the versatility of thiazole and pyrimidine in synthesizing new heterocyclic systems with potential biological activities (Sirakanyan et al., 2015).

• Molecular Structures and Hydrolyzable Derivatives : Studies on the molecular structures of related compounds and their hydrolyzable, water-soluble derivatives have been reported. These compounds are investigated for potential antiviral applications, demonstrating the significance of structural analysis in developing therapeutic agents (Harnden et al., 1979).

Catalysis and Synthetic Applications

• Bimetallic Composite Catalysts : Research into bimetallic boron-containing heterogeneous catalysts using related compounds has shown significant activity in catalyzing Suzuki reactions in aqueous media. This underscores the potential of such compounds in facilitating organic synthesis, particularly in the development of heterobiaryls containing furyl and thienyl rings (Bumagin et al., 2019).